Cas no 1805153-79-0 (4-(Difluoromethyl)-2,3-dihydroxypyridine-5-methanol)

• Product Name: 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-methanol
• CAS No: 1805153-79-0
• MF: C₇H₇F₂NO₃
• MW: 191.132189035416
• CID: 4800536
• Update Time: 2025-05-30

4-(Difluoromethyl)-2,3-dihydroxypyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-methanol

• Inchi： 1S/C7H7F2NO3/c8-6(9)4-3(2-11)1-10-7(13)5(4)12/h1,6,11-12H,2H2,(H,10,13)
• InChI Key： JQXRSGFXYUEHAV-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(NC=C1CO)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: -1.1
• Topological Polar Surface Area: 69.6

Additional information on 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-methanol

4-(Difluoromethyl)-2,3-dihydroxypyridine-5-methanol: A Comprehensive Overview

The compound with CAS No. 1805153-79-0, known as 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-methanol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group at the 4-position and hydroxyl groups at the 2 and 3 positions, along with a methanol group at the 5-position. The combination of these functional groups makes this compound a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-methanol in drug discovery and development. Its structure allows for the exploration of diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. For instance, researchers have demonstrated that this compound exhibits potent antioxidant activity by effectively scavenging free radicals, which are implicated in various diseases such as cancer and neurodegenerative disorders.

In addition to its biological applications, 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-methanol has shown promise in catalytic processes due to its ability to act as a chiral ligand in asymmetric synthesis. This property has been leveraged in the development of enantioselective catalysts for the production of chiral pharmaceuticals and agrochemicals. The presence of the difluoromethyl group enhances the stability and selectivity of these catalysts, making them highly valuable in industrial settings.

The synthesis of 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-methanol involves a multi-step process that combines traditional organic chemistry techniques with modern synthetic methodologies. Key steps include the formation of the pyridine ring through cyclization reactions and the subsequent introduction of substituents via electrophilic substitution or nucleophilic addition. The use of fluorinated reagents during these steps ensures the incorporation of the difluoromethyl group while maintaining the integrity of the pyridine framework.

One of the most exciting developments involving this compound is its application in materials science. Researchers have explored its potential as a precursor for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The hydroxyl groups on the pyridine ring facilitate coordination with metal ions, enabling the formation of robust MOFs with high surface area and porosity. These materials have potential applications in gas storage, catalysis, and sensing technologies.

Furthermore, 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-methanol has been investigated for its role in green chemistry initiatives. Its ability to participate in atom-economical reactions minimizes waste generation and promotes sustainability in chemical manufacturing processes. This aligns with global efforts to develop environmentally friendly chemical technologies that reduce ecological footprints.

In conclusion, 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-methanol (CAS No. 1805153-79-0) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure endows it with exceptional chemical versatility, making it an invaluable tool in drug discovery, catalysis, materials science, and green chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.